(5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid

• IUPAC Name: 2-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C12H9NO4S/c14-10(15)7-13-11(16)9(18-12(13)17)6-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,15)/b9-6-
• InChI Key: OVNYSPGLDGPDIU-TWGQIWQCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)O
• Molecular Formula: C12H9NO4S
• Molecular Weight: 263.27 g/mol

Description

“(5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid” is a chemical compound with the linear formula C12H9NO4S. It has a molecular weight of 263.274. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

Novel derivatives of Mycosidine (3,5-substituted thiazolidine-2,4-diones), which include “(5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid”, are synthesized by Knoevenagel condensation and reactions of thiazolidines with chloroformates or halo-acetic acid esters.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C12H9NO4S. More detailed structural information may be available in specific databases or scientific literature.

Scientific Research Applications

Aldose Reductase Inhibitory Activity

(5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid derivatives have been synthesized and tested for their in vitro aldose reductase (ALR2) inhibitory activity. The insertion of an acetic chain on N-3 significantly enhances the ALR2 inhibitory potency. These compounds display moderate to high levels of inhibitory activity, highlighting their potential therapeutic applications in the management of complications related to diabetes, such as diabetic neuropathy (Rakowitz, Maccari, Ottanà, & Vigorita, 2006).

Antiepileptic and Neuroprotective Effects

Research on 4-thiazolidinone derivatives, including LES-2658 and LES-1205 (related to the structural class of (5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid), has shown significant effects on the sleep-wakefulness cycle in kindled rats, suggesting neuroprotective and antiepileptic properties. These compounds modulate REM sleep fragmentation and duration, indicating potential benefits in epilepsy management (Myronenko, Pinyazhko, & Lesyk, 2017).

Anti-inflammatory and Analgesic Properties

Compounds synthesized from (5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid have exhibited significant analgesic-anti-inflammatory activities, with some showing high activity levels in this domain. These findings suggest potential applications in developing treatments for inflammatory conditions (Salgın-Gökşen et al., 2007).

Antibacterial Activity

Novel derivatives of N-(benzo[d]thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide have demonstrated potent antibacterial activity against a range of microorganisms, highlighting the potential of these compounds in addressing antibiotic resistance and developing new antibacterial agents (Borad et al., 2015).

Antifungal and Antimicrobial Properties

Studies have also revealed that derivatives of (5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid exhibit significant antifungal and antimicrobial activities. These compounds have shown efficacy against various fungal species, suggesting their potential as novel antifungal agents (Levshin et al., 2022).

Mechanism of Action

The mechanism of action of this compound, particularly in the context of its antifungal activity, is associated with glucose transport. This suggests that it may have a novel mechanism of action that deserves further study.